Cas no 1806307-85-6 (Methyl 4-amino-2-(2-chloropropanoyl)benzoate)

• Product Name: Methyl 4-amino-2-(2-chloropropanoyl)benzoate
• CAS No: 1806307-85-6
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4950934
• Update Time: 2025-05-24

Methyl 4-amino-2-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(2-chloropropanoyl)benzoate

• Inchi： 1S/C11H12ClNO3/c1-6(12)10(14)9-5-7(13)3-4-8(9)11(15)16-2/h3-6H,13H2,1-2H3
• InChI Key： JQPVCXSLSMZYTC-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 1.8
• Topological Polar Surface Area: 69.4

Additional information on Methyl 4-amino-2-(2-chloropropanoyl)benzoate

Methyl 4-amino-2-(2-chloropropanoyl)benzoate (CAS No. 1806307-85-6): An Overview

Methyl 4-amino-2-(2-chloropropanoyl)benzoate (CAS No. 1806307-85-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 4-amino-2-(2-chloropropanoyl)benzoate consists of a benzoate moiety with an amino group at the para position and a 2-chloropropanoyl substituent at the meta position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of Methyl 4-amino-2-(2-chloropropanoyl)benzoate in the context of drug discovery. One notable area of research involves its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that Methyl 4-amino-2-(2-chloropropanoyl)benzoate could be a lead compound for developing new treatments for conditions such as Alzheimer's and Parkinson's disease.

In addition to its enzymatic inhibition properties, Methyl 4-amino-2-(2-chloropropanoyl)benzoate has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings have significant implications for the treatment of inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 4-amino-2-(2-chloropropanoyl)benzoate is another critical aspect that has been explored in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. For example, a pharmacokinetic study conducted in animal models revealed that Methyl 4-amino-2-(2-chloropropanoyl)benzoate has good oral bioavailability and a reasonable half-life, suggesting that it could be administered orally with minimal dosing frequency.

To further understand the biological activities of Methyl 4-amino-2-(2-chloropropanoyl)benzoate, researchers have employed various molecular biology techniques, including gene expression analysis and protein-protein interaction studies. These investigations have provided insights into the molecular mechanisms underlying the compound's effects on target proteins and signaling pathways. For instance, gene expression profiling experiments have shown that treatment with Methyl 4-amino-2-(2-chloropropanoyl)benzoate leads to downregulation of genes associated with oxidative stress and apoptosis, which are key factors in many pathological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 4-amino-2-(2-chloropropanoyl)benzoate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies to assess its therapeutic potential in specific disease indications.

In conclusion, Methyl 4-amino-2-(2-chloropropanoyl)benzoate (CAS No. 1806307-85-6) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in drug discovery and pharmaceutical science.